2-(2-iodoethoxy)tetrahydro-2H-pyran
Cat. No. B8747680
M. Wt: 256.08 g/mol
InChI Key: FXKASOSOVAVXTA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04999369
Procedure details
Freshly distilled dihydropyran (Aldrich, 59.0-g, 0.7 mol) was added dropwise to a cooled solution of 2-iodoethanol (Aldrich, 98 g, 0.57 mol) in Et2O (1 L) containing 0.1 g of p-toluenesulfonic acid (Eastman). The solution was then stirred for 1 h at 5°. Solid K2CO3 (Mallinckrodt, 5 g) was then added to the reaction mixture and the resulting suspension stirred an additional 1 h at RT. The reaction was then filtered and the remaining solid washed with Et2O (1 L). The organic solutions were combined and concentrated rotary evaporation (in a flask washed with 1% NEt3 in H2O). The crude 2-(2-iodoethoxy)tetrahydro-2-H-pyran (~100 g, 68.9%) was used without further purification.
Identifiers
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REACTION_CXSMILES
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[O:1]1[CH:6]=[CH:5][CH2:4][CH2:3][CH2:2]1.[I:7][CH2:8][CH2:9][OH:10].C1(C)C=CC(S(O)(=O)=O)=CC=1.C([O-])([O-])=O.[K+].[K+]>CCOCC>[I:7][CH2:8][CH2:9][O:10][CH:6]1[CH2:5][CH2:4][CH2:3][CH2:2][O:1]1 |f:3.4.5|
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Inputs
Step One
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Name
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Quantity
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0.7 mol
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Type
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reactant
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Smiles
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O1CCCC=C1
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Name
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Quantity
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98 g
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Type
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reactant
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Smiles
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ICCO
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Name
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Quantity
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1 L
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Type
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solvent
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Smiles
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CCOCC
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Step Two
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Name
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Quantity
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0.1 g
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Type
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reactant
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Smiles
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C1(=CC=C(C=C1)S(=O)(=O)O)C
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Step Three
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The solution was then stirred for 1 h at 5°
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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the resulting suspension stirred an additional 1 h at RT
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Duration
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1 h
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FILTRATION
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Type
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FILTRATION
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Details
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The reaction was then filtered
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WASH
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Type
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WASH
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Details
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the remaining solid washed with Et2O (1 L)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated rotary
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CUSTOM
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Type
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CUSTOM
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Details
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evaporation (in a flask washed with 1% NEt3 in H2O)
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CUSTOM
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Type
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CUSTOM
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Details
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The crude 2-(2-iodoethoxy)tetrahydro-2-H-pyran (~100 g, 68.9%) was used without further purification
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
